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Compound of Interest

Compound Name: 1-Formylpyrrolidine

Cat. No.: B1209714

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the proper disposal of 1-
Formylpyrrolidine, a combustible liquid utilized in various synthetic processes. The following
information, synthesized from safety data sheets and general chemical waste management
guidelines, offers a robust framework for managing this chemical waste in compliance with
safety and environmental regulations.

Core Disposal Principles and Regulatory Compliance

The fundamental principle for the disposal of 1-Formylpyrrolidine is to manage it as a
hazardous waste. All disposal activities must be conducted in strict accordance with local,
state, and federal environmental regulations. It is crucial to consult with your institution's
Environmental Health and Safety (EHS) department to ensure full compliance. Under no
circumstances should 1-Formylpyrrolidine be disposed of down the sanitary sewer.

Quantitative Data Summary

The following table summarizes key safety and physical data for 1-Formylpyrrolidine, critical
for its correct identification and handling as a hazardous waste.
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Parameter Value Source(s)
CAS Number 3760-54-1 [1]
Molecular Formula CsHoaNO [1]
Molecular Weight 99.13 g/mol [1]
Physical Form Liquid [1]

Density 1.04 g/mL at 25 °C [1]
Boiling Point 92-94 °C at 15 mmHg [1]
Flash Point 95 °C (203 °F) - closed cup [1]

Storage Class

Combustible liquids

[1]

Incompatibilities

Strong oxidizing agents,

Strong acids

[1]

Detailed Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of 1-

Formylpyrrolidine. This procedure is designed to be followed by trained laboratory personnel.

Step 1: Waste Identification and Segregation

« ldentify as Waste: Any amount of 1-Formylpyrrolidine that is no longer needed, is

contaminated, or has expired must be considered waste.

e Segregation: Do not mix 1-Formylpyrrolidine waste with other waste streams unless

explicitly permitted by your EHS department. It is incompatible with strong oxidizing agents

and strong acids[1]. Keep it separate from other chemical waste categories such as

halogenated solvents, acidic waste, and basic waste to prevent potentially hazardous

reactions.

Step 2: Proper Waste Containerization

o Select an Appropriate Container: Use a container that is compatible with 1-

Formylpyrrolidine. A high-density polyethylene (HDPE) or glass container is generally

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.benchchem.com/product/b1209714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

suitable. The original container, if in good condition, can be used.

o Ensure Container Integrity: The container must be in good condition, with a secure, leak-
proof screw-top cap. Do not use containers with cracks, chips, or other damage.

o Leave Headspace: Fill the container to no more than 80% capacity to allow for vapor
expansion.

Step 3: Labeling of Waste Containers

o Hazardous Waste Label: Affix a "Hazardous Waste" label to the container as soon as the first
drop of waste is added.

o Complete Information: The label must include:

The words "Hazardous Waste."

[e]

[e]

The full chemical name: "1-Formylpyrrolidine”. Do not use abbreviations.

o

The specific hazard characteristics: "Combustible".

The date on which waste was first added to the container.

[¢]

[¢]

The name and contact information of the generating laboratory or department.

Step 4: Storage of Chemical Waste

o Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA, which must be at or near the point of generation and under the control of
the laboratory personnel.

o Secondary Containment: Place the waste container in a secondary containment bin or tray
that can hold at least 110% of the volume of the largest container. This is to contain any
potential leaks or spills.

o Safe Storage Conditions: Store the waste in a cool, dry, and well-ventilated area, away from
sources of ignition such as open flames, hot surfaces, and sparks[1]. Ensure the storage
area is inaccessible to unauthorized personnel.
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o Keep Containers Closed: Waste containers must be kept tightly closed at all times, except
when adding waste.

Step 5: Spill Management

o Personal Protective Equipment (PPE): In the event of a spill, ensure you are wearing
appropriate PPE, including safety goggles, gloves, and a lab coat.

o Contain the Spill: For small spills, absorb the liquid with an inert absorbent material such as
sand, vermiculite, or a commercial chemical absorbent.

o Collect and Dispose of Spill Debris: Carefully scoop the absorbent material into a designated
hazardous waste container. Label the container appropriately, indicating that it contains
spilled 1-Formylpyrrolidine and absorbent material.

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Large Spills: For large spills, evacuate the area and contact your institution's EHS
department or emergency response team immediately.

Step 6: Final Disposal

o Arrange for Pickup: Once the waste container is full or ready for disposal, contact your
institution's EHS department to arrange for a pickup. Do not attempt to transport the
hazardous waste yourself.

o Professional Disposal: The EHS department will coordinate with a licensed hazardous waste
disposal company for the transportation and ultimate disposal of the 1-Formylpyrrolidine,
likely through high-temperature incineration at a permitted facility.

e Record Keeping: Maintain records of all hazardous waste generated and disposed of, in
accordance with your institution's policies and regulatory requirements.

Experimental Protocols

Currently, there are no widely established and verified experimental protocols for the in-lab
neutralization or chemical degradation of 1-Formylpyrrolidine for disposal purposes. The
recommended and safest procedure is collection and disposal via a licensed hazardous waste
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management company. Attempting to neutralize or treat this chemical without a validated
procedure can be dangerous and may create other hazardous byproducts.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 1-
Formylpyrrolidine.
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Caption: Workflow for the safe disposal of 1-Formylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Navigating the Safe Disposal of 1-Formylpyrrolidine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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